Cas no 1514465-46-3 (3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1514465-46-3
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5915890
• PubChem ID: 165794118
• Update Time: 2025-05-25

3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1802019
• 1514465-46-3

• Inchi： 1S/C9H15N3O3/c1-5-7(6(4-10)9(13)14)8(15-3)12(2)11-5/h6H,4,10H2,1-3H3,(H,13,14)
• InChI Key： WPENFCZHCZHEIR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C(C(=O)O)CN

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 90.4Ų

Additional information on 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1514465-46-3)

3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1514465-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and amino acid moieties, is a subject of interest due to its potential applications in drug development and metabolic studies. The presence of both methoxy and dimethyl groups in its structure enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for customized amino acid derivatives like 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid has surged, driven by advancements in peptide-based therapeutics and small molecule drug discovery. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a building block for bioactive compounds. Its CAS No. 1514465-46-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The compound's molecular structure offers a balance of hydrophilicity and lipophilicity, which is critical for drug bioavailability. This property aligns with current trends in precision medicine, where tailored molecular designs are essential for targeting specific biological pathways. Additionally, its pyrazole ring is a common motif in kinase inhibitors, a hot topic in oncology research. Such features make 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid a compound of high interest in both academic and industrial settings.

From a synthetic perspective, the compound's stereochemistry and functional groups present opportunities for innovative chemical modifications. Its amino acid backbone allows for integration into peptide chains, while the methoxy group can influence electronic properties, a key consideration in medicinal chemistry. These attributes are frequently discussed in forums and publications focused on structure-activity relationships (SAR).

Environmental and green chemistry trends also highlight the importance of compounds like 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, addressing global concerns about eco-friendly manufacturing. This aligns with the growing emphasis on green solvents and catalytic processes in organic synthesis.

In summary, 3-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1514465-46-3) is a multifaceted compound with broad applicability in pharmaceutical research, drug design, and biochemical studies. Its structural features and functional groups make it a promising candidate for future innovations, particularly in areas like targeted therapy and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in advanced chemical and biological research.